Lipophilicity vs. 1,3-Dithiolane Analog
The target compound exhibits a computed XLogP3 of 1.8 [1], which is 0.2 log units lower than the XLogP3 of 2.0 for the 1,3-dithiolane comparator 2-(2-furyl)-1,3-dithiolane [2]. In medicinal chemistry, a ΔlogP of 0.2 can shift predicted passive membrane permeability by approximately 10–20%, a meaningful margin when optimizing for oral bioavailability or blood–brain barrier penetration.
| Evidence Dimension | Predicted octanol–water partition coefficient (XLogP3) |
|---|---|
| Target Compound Data | XLogP3 = 1.8 |
| Comparator Or Baseline | 2-(2-Furyl)-1,3-dithiolane: XLogP3 = 2.0 |
| Quantified Difference | ΔXLogP3 = -0.2 (target more hydrophilic) |
| Conditions | Computed by XLogP3 3.0 algorithm; PubChem release 2019.06.18 |
Why This Matters
A lower XLogP3 for the target compound indicates higher aqueous solubility relative to the dithiolane analog, which may improve handling in aqueous assay buffers and reduce non-specific binding to hydrophobic surfaces during screening.
- [1] PubChem Compound Summary for CID 131026682, 2-[(Furan-2-yl)methyl]thiolane-2-carbaldehyde. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/131026682 (accessed 2026-05-06). View Source
- [2] PubChem Compound Summary for CID 22335, 1,3-Dithiolane, 2-(2-furyl)-. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dithiolane_-2-_2-furyl (accessed 2026-05-06). View Source
